Cas no 1246034-34-3 (4-Chloro-2-(methylthio)-6-(phenylmethyl)pyrimidine)

• Product Name: 4-Chloro-2-(methylthio)-6-(phenylmethyl)pyrimidine
• CAS No: 1246034-34-3
• MF: C₁₂H₁₁ClN₂S
• MW: 250.747140169144
• CID: 2190551
• Update Time: 2023-08-07

4-Chloro-2-(methylthio)-6-(phenylmethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Benzyl-6-chloro-2-(methylthio)pyrimidine
• 4-chloro-2-(methylthio)-6-(phenylmethyl)pyrimidine
• RXEPGHYKTVOIGQ-UHFFFAOYSA-N
• 4-Chloro-2-(methylthio)-6-(phenylmethyl)pyrimidine

• Inchi： 1S/C12H11ClN2S/c1-16-12-14-10(8-11(13)15-12)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
• InChI Key： RXEPGHYKTVOIGQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC2C=CC=CC=2)=NC(=N1)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Topological Polar Surface Area: 51.1